Cas no 2137036-93-0 (4-[(1S)-1-aminoethyl]benzene-1-sulfonamide hydrochloride)

• Product Name: 4-[(1S)-1-aminoethyl]benzene-1-sulfonamide hydrochloride
• CAS No: 2137036-93-0
• MF: C₈H₁₃ClN₂O₂S
• MW: 236.719019651413
• CID: 4639633
• Update Time: 2025-05-20

4-[(1S)-1-aminoethyl]benzene-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-4-(1-aminoethyl)benzenesulfonamide hydrochloride
• 4-[(1S)-1-aminoethyl]benzene-1-sulfonamide hydrochloride

• Inchi： 1S/C8H12N2O2S.ClH/c1-6(9)7-2-4-8(5-3-7)13(10,11)12;/h2-6H,9H2,1H3,(H2,10,11,12);1H/t6-;/m0./s1
• InChI Key： KBEDWXLKBDLBEQ-RGMNGODLSA-N
• SMILES： S(C1C=CC([C@@H](N)C)=CC=1)(=O)(=O)N.Cl

Additional information on 4-[(1S)-1-aminoethyl]benzene-1-sulfonamide hydrochloride

4-[(1S)-1-aminoethyl]benzene-1-sulfonamide hydrochloride: A Comprehensive Overview

The compound with CAS No 2137036-93-0, known as 4-[(1S)-1-aminoethyl]benzene-1-sulfonamide hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into its chemical structure, synthesis methods, biological activities, and the latest research findings.

CAS No 2137036-93-0 refers to a specific chemical entity that combines a sulfonamide group with an aminoethyl substituent attached to a benzene ring. The sulfonamide group (-SO₂NH₂) is a common functional group in pharmaceuticals, often contributing to bioavailability and stability. The presence of the (1S) configuration in the aminoethyl group indicates a specific stereochemistry, which is crucial for the compound's biological activity. This stereochemistry ensures that the molecule interacts selectively with biological targets, making it a promising candidate for therapeutic applications.

The synthesis of 4-[(1S)-1-aminoethyl]benzene-1-sulfonamide hydrochloride involves multi-step organic reactions. Recent advancements in asymmetric synthesis have enabled the efficient construction of the (1S) configuration, ensuring high enantiomeric purity. Researchers have employed various strategies, including enzymatic resolutions and chiral auxiliary methods, to achieve this stereochemical control. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process.

Biologically, this compound exhibits interesting properties. Studies have shown that it acts as an inhibitor of certain enzymes involved in metabolic pathways. For instance, it has been found to modulate the activity of kinases, which are critical in cell signaling processes. This modulation could potentially lead to therapeutic interventions in diseases such as cancer and inflammatory disorders. Recent research has also explored its role as a potential antagonist for G-protein coupled receptors (GPCRs), further expanding its pharmacological profile.

The pharmacokinetic properties of 4-[(1S)-1-aminoethyl]benzene-1-sulfonamide hydrochloride are another area of active investigation. Its ability to cross biological membranes and its metabolic stability are key factors determining its efficacy as a drug candidate. Preclinical studies have demonstrated moderate bioavailability, suggesting that further optimization could enhance its therapeutic potential. Researchers are currently exploring various formulation strategies to improve its absorption and reduce clearance rates.

In terms of toxicity, initial assessments indicate that the compound has a favorable safety profile. Acute toxicity studies in animal models have shown minimal adverse effects at therapeutic doses. However, long-term toxicity studies are still underway to fully characterize its safety profile for chronic use. These studies are essential for determining whether the compound can progress to clinical trials.

The latest research on CAS No 2137036-93-0 has also focused on its potential as a lead compound for drug discovery. By leveraging computational chemistry tools, scientists have identified structural motifs within the molecule that could be exploited for designing more potent analogs. These computational studies are complemented by experimental validations, ensuring that theoretical predictions align with real-world outcomes.

In conclusion, 4-[(1S)-1-aminoethyl]benzene-1-sulfonamide hydrochloride represents a promising molecule with diverse applications in pharmacology and organic chemistry. Its unique structure, coupled with advancements in synthesis and biological characterization, positions it as a valuable tool for developing novel therapeutics. As research continues to unfold, this compound is likely to contribute significantly to the advancement of medicinal chemistry.